2-Chloro-6-phenoxybenzylamine

• IUPAC Name: (2-chloro-6-phenoxyphenyl)methanamine
• InChI: InChI=1S/C13H12ClNO/c14-12-7-4-8-13(11(12)9-15)16-10-5-2-1-3-6-10/h1-8H,9,15H2
• InChI Key: SNTOZVXKDWQFEW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=C(C(=CC=C2)Cl)CN
• Molecular Formula: C13H12ClNO
• DSSTOX Substance ID: DTXSID20380412
• Molecular Weight: 233.69 g/mol
• CAS No.: 175136-89-7

Description

(2-chloro-6-phenoxyphenyl)methanamine: is an organic compound with the molecular formula C13H12ClNO It is characterized by the presence of a chloro group, a phenoxy group, and a methanamine group attached to a benzene ring

Scientific Research Applications

Chemistry:

Building Block: (2-chloro-6-phenoxyphenyl)methanamine serves as a building block for the synthesis of more complex organic molecules.

Biology and Medicine:

Pharmacological Research: The compound is investigated for its potential pharmacological properties, including its role as an intermediate in the synthesis of pharmaceutical agents.

Industry:

Material Science: It is used in the development of new materials with specific properties, such as polymers and coatings.

Safety and Hazards

2-Chloro-6-phenoxybenzylamine can cause eye burns, skin burns, gastrointestinal tract burns, and chemical burns to the respiratory tract. In case of contact, it is advised to immediately flush the affected area with plenty of water and seek medical aid. It should be handled only in a chemical fume hood and stored in a cool, dry place in a tightly closed container.

Future Directions

The future directions of 2-Chloro-6-phenoxybenzylamine are not clearly defined in the search results. As it is used for research and development purposes, it may be subject to further studies to explore its potential applications.

Preparation Methods

Synthetic Routes and Reaction Conditions:

Suzuki-Miyaura Coupling: One of the common methods to synthesize (2-chloro-6-phenoxyphenyl)methanamine involves the Suzuki-Miyaura coupling reaction.

Multistep Synthesis: Another approach involves a multistep synthesis starting from a suitable benzene derivative.

Industrial Production Methods: Industrial production of (2-chloro-6-phenoxyphenyl)methanamine may involve large-scale application of the above synthetic routes, optimized for yield and cost-effectiveness. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions:

Substitution Reactions: (2-chloro-6-phenoxyphenyl)methanamine can undergo nucleophilic substitution reactions where the chloro group is replaced by other nucleophiles.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to yield various derivatives.

Coupling Reactions: It can participate in coupling reactions such as the Suzuki-Miyaura coupling to form more complex molecules.

Common Reagents and Conditions:

Nucleophilic Substitution: Common reagents include sodium hydroxide or potassium tert-butoxide.

Oxidation: Reagents like potassium permanganate or chromium trioxide can be used.

Reduction: Sodium borohydride or lithium aluminum hydride are typical reducing agents.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution may yield various substituted phenylmethanamines, while oxidation and reduction can lead to different oxidation states of the compound.

Mechanism of Action

The mechanism of action of (2-chloro-6-phenoxyphenyl)methanamine involves its interaction with specific molecular targets. The chloro and phenoxy groups can participate in various chemical interactions, influencing the compound’s reactivity and binding affinity. The methanamine group can form hydrogen bonds and ionic interactions, contributing to the compound’s overall activity .

Comparison with Similar Compounds

• 2-chloro-6-phenoxybenzylamine
• 2-chloro-6-phenoxyphenylamine

Comparison: (2-chloro-6-phenoxyphenyl)methanamine is unique due to the presence of the methanamine group, which imparts distinct chemical and physical properties compared to its analogs. This uniqueness makes it valuable for specific applications where the methanamine functionality is crucial .